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Compound of Interest

Compound Name: Propyl pivalate

CAS No.: 5129-35-1

Cat. No.: B1266646

Get Quote

This guide provides a detailed examination of the spectral characteristics of propyl pivalate
(propyl 2,2-dimethylpropanoate), a common ester in organic chemistry. Designed for

researchers, scientists, and professionals in drug development, this document moves beyond a

simple data summary. It delves into the principles behind the spectral data, offering insights into

experimental design, data acquisition, and rigorous interpretation of Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction to Propyl Pivalate
Propyl pivalate (C₈H₁₆O₂) is the ester formed from pivalic acid and propanol.[1][2] Its structure

features a sterically hindered tert-butyl group adjacent to the carbonyl, which significantly

influences its chemical reactivity and spectral properties. Understanding its spectral signature is

fundamental for its identification, purity assessment, and structural elucidation in various

chemical processes.

IUPAC Name: propyl 2,2-dimethylpropanoate[1]

CAS Number: 5129-35-1[1]
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Molecular Formula: C₈H₁₆O₂[1]

Molecular Weight: 144.21 g/mol [1]

The following sections provide a comprehensive analysis of the key spectroscopic techniques

used to characterize this molecule.
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Caption: Molecular structure of Propyl Pivalate.

Methodologies for Spectral Acquisition
The reliability of spectral data is contingent upon rigorous and well-defined acquisition

protocols. The following methodologies represent standard, validated procedures for the

analysis of a liquid sample such as propyl pivalate.

Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

Sample Preparation: Dissolve approximately 10-20 mg of propyl pivalate in 0.6-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃). The choice of solvent is critical; CDCl₃ is

standard for non-polar to moderately polar compounds and its residual proton signal (δ ≈

7.26 ppm) and carbon signals (δ ≈ 77.16 ppm) are well-documented.[3]
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Internal Standard: Add a small amount of tetramethylsilane (TMS) to the sample. TMS

serves as the internal reference for both ¹H and ¹³C NMR, with its signal defined as 0.00

ppm.[3]

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher) for optimal

resolution and sensitivity.

¹H NMR Acquisition:

Acquire the spectrum at room temperature.

Set a spectral width of approximately 12 ppm.

Employ a pulse angle of 30-45 degrees with a relaxation delay of 1-2 seconds.

Accumulate 8-16 scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence to ensure each unique

carbon appears as a singlet.

Set a spectral width of approximately 220 ppm.

Use a pulse angle of 45 degrees with a relaxation delay of 2-5 seconds. A longer delay is

often necessary for quaternary carbons.

Accumulate several hundred to a few thousand scans due to the low natural abundance of

the ¹³C isotope.

Experimental Protocol: Fourier-Transform Infrared (FT-
IR) Spectroscopy

Sample Preparation: For a neat liquid sample, place a single drop of propyl pivalate
between two polished sodium chloride (NaCl) or potassium bromide (KBr) salt plates. Gently

press the plates together to form a thin liquid film.
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Background Spectrum: Acquire a background spectrum of the empty salt plates. This is

crucial to subtract any absorbance from the atmosphere (e.g., CO₂, H₂O) and the plates

themselves.

Sample Spectrum: Place the prepared sample in the spectrometer's sample holder and

acquire the spectrum.

Data Acquisition: Scan the mid-infrared range (4000 cm⁻¹ to 400 cm⁻¹). Co-add 16-32 scans

to improve the signal-to-noise ratio. The final spectrum should be displayed in terms of

transmittance or absorbance.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction: Introduce a minute quantity of propyl pivalate into the mass

spectrometer, typically via Gas Chromatography (GC-MS) for separation and purification or

via direct injection.

Ionization: Bombard the gaseous molecules with a high-energy electron beam (standardly 70

eV). This energy is sufficient to ionize the molecule by ejecting an electron, forming the

molecular ion (M⁺•), and inducing fragmentation.

Mass Analysis: Accelerate the resulting positively charged ions and separate them based on

their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole).

Detection: Detect the ions and plot their relative abundance against their m/z value to

generate the mass spectrum.

Predicted ¹H NMR Spectral Analysis (500 MHz,
CDCl₃)
While a published experimental spectrum was not available in the consulted databases, a

predicted ¹H NMR spectrum can be reliably inferred from the molecular structure and

established chemical shift principles. The structure of propyl pivalate suggests four distinct

proton environments.
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Label
Structure
Fragment

Predicted
Shift (δ,
ppm)

Multiplicity Integration Rationale

a -C(CH₃)₃ ~ 1.20 Singlet (s) 9H

Protons on

the tert-butyl

group are

equivalent

and have no

adjacent

protons,

resulting in a

sharp singlet.

They are in a

shielded,

aliphatic

environment.

b -O-CH₂- ~ 4.00 Triplet (t) 2H

Methylene

protons

attached to

the ester

oxygen are

deshielded.

They are split

into a triplet

by the two

adjacent

protons on

the β-carbon

(n+1 = 2+1 =

3).

c -CH₂-CH₂-

CH₃

~ 1.65 Sextet (sext) 2H Methylene

protons on

the β-carbon

are split by

both the α-

CH₂ (2
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protons) and

γ-CH₃ (3

protons)

groups,

resulting in a

complex

multiplet,

predicted to

be a sextet

(n+1 = 5+1 =

6).

d -CH₃ ~ 0.95 Triplet (t) 3H

Terminal

methyl

protons are in

a highly

shielded

environment.

They are split

into a triplet

by the two

adjacent

protons on

the β-carbon

(n+1 = 2+1 =

3).

Predicted ¹³C NMR Spectral Analysis (125 MHz,
CDCl₃)
Similarly, the proton-decoupled ¹³C NMR spectrum is predicted to show six unique carbon

signals, as the three methyl carbons of the tert-butyl group are equivalent.
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Label Structure Fragment
Predicted Shift (δ,
ppm)

Rationale

1 -C=O ~ 178.5

The carbonyl carbon

of an ester is highly

deshielded and

appears at a very low

field.

2 -O-CH₂- ~ 64.5

The α-carbon

attached to the

electronegative

oxygen atom is

significantly

deshielded.

3 -C(CH₃)₃ ~ 38.7

The quaternary

carbon of the tert-butyl

group is deshielded by

the adjacent carbonyl

group.

4 -C(CH₃)₃ ~ 27.2

The three equivalent

methyl carbons of the

tert-butyl group are in

a typical shielded,

aliphatic region.

5 -CH₂-CH₂-CH₃ ~ 22.0

The β-carbon of the

propyl chain is a

standard aliphatic

methylene carbon.

6 -CH₃ ~ 10.5

The terminal γ-carbon

of the propyl group is

the most shielded

carbon, appearing at

the highest field.
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Infrared (IR) Spectral Analysis
The IR spectrum provides definitive evidence for the presence of key functional groups. For

propyl pivalate, the most characteristic absorptions are associated with the ester group.

Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

~ 2970-2870 Strong C-H Stretch Alkyl (sp³ C-H)

~ 1735 Very Strong C=O Stretch Ester Carbonyl

~ 1280-1150 Strong C-O Stretch Ester Linkage

The most prominent peak in the spectrum will be the intense carbonyl (C=O) stretch around

1735 cm⁻¹. This, coupled with the strong C-O stretching band, provides a clear and reliable

signature for the ester functional group. The fingerprint region (below 1500 cm⁻¹) will contain a

complex pattern of C-C and C-H bending vibrations unique to the molecule.

Mass Spectrometry (MS) Analysis
Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight and structural fragments of the analyte.

Molecular Ion (M⁺•): The molecular ion peak is expected at an m/z of 144, corresponding to

the molecular weight of propyl pivalate (C₈H₁₆O₂). This peak may be of low abundance due

to the facile fragmentation of the ester.

Major Fragmentation Pathways: The fragmentation of propyl pivalate is dominated by

cleavages around the ester group.
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Propyl Pivalate
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Caption: Key fragmentation pathways of Propyl Pivalate in EI-MS.

Formation of the Pivaloyl Cation (m/z 85): The most characteristic fragmentation is the alpha-

cleavage of the C-O bond, leading to the loss of a propoxy radical (•OCH₂CH₂CH₃) and the

formation of the highly stable pivaloyl cation, [ (CH₃)₃CCO ]⁺. This fragment is typically the

base peak (most abundant ion) in the spectrum.

Formation of the tert-Butyl Cation (m/z 57): The pivaloyl cation (m/z 85) can subsequently

lose a molecule of carbon monoxide (CO) to form the very stable tert-butyl cation, [ (CH₃)₃C

]⁺. This results in another prominent peak at m/z 57.
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McLafferty Rearrangement (m/z 42): A characteristic rearrangement for esters with a

sufficiently long alkyl chain, this involves the transfer of a gamma-hydrogen from the propyl

group to the carbonyl oxygen, followed by cleavage. This produces a neutral molecule of

pivalic acid and a radical cation of propene at m/z 42.

Conclusion
The combination of NMR, IR, and MS provides a complete and unambiguous characterization

of propyl pivalate. IR spectroscopy confirms the presence of the ester functional group, while

mass spectrometry elucidates the molecular weight and key structural components like the

pivaloyl and propyl moieties through predictable fragmentation. Although experimental NMR

data was not directly sourced, robust predictions based on established chemical principles

outline the expected ¹H and ¹³C spectra, providing a powerful template for experimental

verification. This multi-faceted spectroscopic approach exemplifies a rigorous, self-validating

system for structural elucidation in modern chemical research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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